molecular formula C13H23NO4 B6173391 1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid CAS No. 2624142-34-1

1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid

Cat. No. B6173391
CAS RN: 2624142-34-1
M. Wt: 257.3
InChI Key:
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Description

“1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid” is a chemical compound that is widely used in scientific research and industry. The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis .


Synthesis Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Chemical Reactions Analysis

Removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .

Mechanism of Action

The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide . Methanolysis of the silyl ester to the carbamic acid and finally decarboxylation to the amine .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid involves the protection of the amine group followed by the introduction of a carboxylic acid group. The tert-butoxycarbonyl (Boc) group will be used to protect the amine group, and the carboxylic acid group will be introduced using a Grignard reaction followed by acid hydrolysis.", "Starting Materials": [ "4-aminocaprolactam", "tert-butyl chloroformate", "magnesium", "bromobutane", "carbon dioxide", "water", "hydrochloric acid" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate to form Boc-protected amine", "Reaction of Boc-protected amine with bromobutane to form Boc-protected amine with a butyl group", "Formation of Grignard reagent by reacting magnesium with bromobutane", "Reaction of Grignard reagent with carbon dioxide to form carboxylic acid", "Acid hydrolysis of Boc-protected amine with hydrochloric acid to remove the Boc group and form 1-aminocaprolactam", "Reaction of 1-aminocaprolactam with the carboxylic acid to form 1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid" ] }

CAS RN

2624142-34-1

Product Name

1-[(tert-butoxy)carbonyl]azocane-4-carboxylic acid

Molecular Formula

C13H23NO4

Molecular Weight

257.3

Purity

95

Origin of Product

United States

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